Cas no 2639450-95-4 (tert-butyl 6-aminonaphthalene-1-carboxylate)

• Product Name: tert-butyl 6-aminonaphthalene-1-carboxylate
• CAS No: 2639450-95-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5665730
• PubChem ID: 133058579
• Update Time: 2025-05-20

tert-butyl 6-aminonaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727944
• tert-butyl 6-aminonaphthalene-1-carboxylate
• tert-Butyl 6-amino-1-naphthoate
• 2639450-95-4

• Inchi： 1S/C15H17NO2/c1-15(2,3)18-14(17)13-6-4-5-10-9-11(16)7-8-12(10)13/h4-9H,16H2,1-3H3
• InChI Key： SHLMAQWWVFWTHP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C2C=C(C=CC=12)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 6-aminonaphthalene-1-carboxylate

Ter-t-butyl 6-aminonaphthalene-1-carboxylate (CAS No. 2639450-95-4): A Comprehensive Overview

Ter-t-butyl 6-aminonaphthalene-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2639450-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a naphthalene core with substituent groups, makes it a versatile building block for drug development and material science applications.

The significance of Ter-t-butyl 6-aminonaphthalene-1-carboxylate lies in its ability to undergo various chemical transformations, which are essential for the synthesis of more complex molecules. The presence of both an amine and a carboxylate group in its structure allows for multiple functionalization pathways, making it a valuable reagent in organic synthesis. These properties have positioned this compound as a key player in the development of novel therapeutic agents and advanced materials.

In recent years, there has been a surge in research focused on harnessing the potential of Ter-t-butyl 6-aminonaphthalene-1-carboxylate in pharmaceutical applications. One of the most promising areas of research is its role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing inhibitors for enzymes involved in cancer metabolism. The naphthalene core of this compound provides a stable scaffold that can be modified to interact selectively with target proteins, thereby modulating cellular processes relevant to disease progression.

The amine group in Ter-t-butyl 6-aminonaphthalene-1-carboxylate is particularly noteworthy, as it serves as a site for further functionalization through coupling reactions such as amide bond formation. This property has been exploited in the development of peptide mimetics and peptidomimetics, which are increasingly recognized for their therapeutic potential. By incorporating this compound into synthetic strategies, researchers can create molecules with enhanced stability and bioavailability, crucial factors for effective drug candidates.

Moreover, the carboxylate group present in the structure contributes to the compound's solubility and reactivity, making it suitable for various pharmaceutical formulations. This characteristic is particularly important in drug delivery systems where solubility plays a critical role in ensuring adequate absorption and distribution within the body. The ability to modify both the amine and carboxylate groups allows for fine-tuning of physicochemical properties, enabling the design of tailored drug molecules.

Recent advancements in computational chemistry have further enhanced the utility of Ter-t-butyl 6-aminonaphthalene-1-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, facilitating the rational design of more effective inhibitors. These computational approaches have been instrumental in predicting binding affinities and optimizing molecular structures for improved therapeutic outcomes. The integration of experimental data with computational models has led to a deeper understanding of how this compound can be leveraged in drug discovery efforts.

In addition to its pharmaceutical applications, Ter-t-butyl 6-aminonaphthalene-1-carboxylate has shown promise in material science research. Its unique structural features make it a suitable candidate for developing advanced materials with tailored properties. For example, researchers have explored its use in creating polymers with enhanced mechanical strength and thermal stability. These materials find applications in industries ranging from aerospace to electronics, where high-performance materials are essential.

The versatility of this compound also extends to its role as a catalyst or co-catalyst in various chemical reactions. By participating in catalytic cycles, it can facilitate the formation of complex molecules under mild conditions, thereby improving reaction efficiency and yield. This aspect has been particularly valuable in green chemistry initiatives, where minimizing energy consumption and environmental impact are paramount.

The synthesis of Ter-t-butyl 6-aminonaphthalene-1-carboxylate itself is an area of active research, with scientists continually refining methodologies to achieve higher yields and purities. Advances in synthetic techniques have enabled the production of this compound on scales suitable for industrial applications. These developments underscore its importance not only as a research tool but also as a practical component in various chemical processes.

Economic considerations also play a significant role in the adoption of Ter-t-butyl 6-aminonaphthalene-1-carboxylate. As demand for high-quality intermediates grows, manufacturers are investing in optimized production processes to meet market needs efficiently. This trend has led to cost reductions and improved accessibility, making this compound more widely available for research and industrial purposes.

The future prospects for Ter-t-butyl 6-aminonaphthalene-1-carboxylate are bright, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems continues to expand, so too will the opportunities for leveraging this compound's unique properties. Whether through drug development or material science innovations, its contributions are likely to be far-reaching and impactful.